Cas no 86100-11-0 ((1R,2S)-2-(Hept-1-yn-1-yl)cyclohexan-1-ol)
86100-11-0 structure
Product name:(1R,2S)-2-(Hept-1-yn-1-yl)cyclohexan-1-ol
(1R,2S)-2-(Hept-1-yn-1-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- DTXSID20574677
- (1R,2S)-2-(Hept-1-yn-1-yl)cyclohexan-1-ol
- 86100-11-0
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- Inchi： InChI=1S/C13H22O/c1-2-3-4-5-6-9-12-10-7-8-11-13(12)14/h12-14H,2-5,7-8,10-11H2,1H3/t12-,13-/m1/s1
- InChI Key： KSRINXHLVZQFRA-CHWSQXEVSA-N
Computed Properties
- Exact Mass: 194.167065321Da
- Monoisotopic Mass: 194.167065321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
- XLogP3: 3.9
(1R,2S)-2-(Hept-1-yn-1-yl)cyclohexan-1-ol Related Literature
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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